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Compound of Interest

2-Phenyl-2-pyrrolidin-1-
Compound Name:
ylacetamide

Cat. No.: B1266574

Essential Safety and Handling Guide for 2-Phenyl-2-
pyrrolidin-1-ylacetamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Phenyl-2-pyrrolidin-1-ylacetamide (CAS RN: 31788-79-1). Adherence to these procedures is
vital for ensuring laboratory safety and minimizing risk.

Chemical Identifier and Hazard Summary

Property Value

IUPAC Name 2-phenyl-2-pyrrolidin-1-ylacetamide[1]
CAS Number 31788-79-1[1]

Molecular Formula C12H16N20[1]

Molecular Weight 204.27 g/mol [1]

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,
2-Phenyl-2-pyrrolidin-1-ylacetamide is classified with the following hazards:
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye H319: Causes serious eye

o Category 2 L

Irritation irritation[1]

Specific target organ toxicity, H335: May cause respiratory
. Category 3 o

single exposure irritation[1]

Note: A comprehensive Safety Data Sheet (SDS) for this specific compound was not located.
The information provided is based on GHS data from PubChem and generalized safety

protocols for similar substituted acetamides.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure through inhalation,

ingestion, or skin and eye contact.
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PPE Category

Minimum Requirement

Recommended for High-
Risk Operations

Eye and Face Protection

ANSI Z87.1 compliant safety

glasses with side shields.

Chemical splash goggles. A
face shield should be worn
over goggles when there is a

significant risk of splashing.

Hand Protection

Disposable nitrile gloves.

Double-gloving with nitrile
gloves. For extended contact,
consider heavier-duty

chemical-resistant gloves.

Body Protection

A standard laboratory coat.

A chemical-resistant apron
over a lab coat. For large
quantities, consider disposable

coveralls.

Respiratory Protection

Not generally required with
adequate engineering controls

(fume hood).

A NIOSH-approved respirator
may be necessary if
engineering controls are
insufficient or during spill

cleanup.

Footwear

Closed-toe shoes.

Chemical-resistant shoe
covers may be appropriate in

areas with a high risk of spills.

Operational Plan: Step-by-Step Handling

Procedures

1. Preparation and Engineering Controls:

e Hazard Assessment: Before any new procedure, conduct a thorough hazard assessment.

e Fume Hood: All handling of 2-Phenyl-2-pyrrolidin-1-ylacetamide powder should be

performed in a certified chemical fume hood to minimize inhalation exposure.
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» Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible
and have been recently tested. Have a chemical spill kit appropriate for solid reagents
nearby.

2. Weighing and Aliquoting:

» Don appropriate PPE before entering the designated handling area.

» To prevent static discharge, use an anti-static weigh boat or grounding mat.

o Carefully weigh the desired amount of the compound, avoiding the creation of dust.
« If preparing solutions, add the solid to the solvent slowly to prevent splashing.

3. Post-Handling:

e Thoroughly clean the work area in the fume hood with an appropriate solvent (e.g., 70%
ethanol) and wipe dry.

o Carefully remove PPE, avoiding cross-contamination. Remove gloves last and wash hands
thoroughly with soap and water.

o Label all containers with the chemical name, concentration, date, and appropriate hazard
pictograms.

Disposal Plan
1. Waste Segregation:
» Solid Waste: All disposable materials contaminated with 2-Phenyl-2-pyrrolidin-1-

ylacetamide, including gloves, weigh boats, and paper towels, must be disposed of in a
designated hazardous waste container.

» Liquid Waste: Solutions containing this compound should be collected in a clearly labeled
hazardous waste container. Do not mix with incompatible waste streams.

e Unused Compound: Dispose of any unused or expired 2-Phenyl-2-pyrrolidin-1-
ylacetamide as hazardous chemical waste. Do not pour down the drain or discard in regular
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trash.
2. Container Management:
o Keep waste containers closed except when adding waste.

o Ensure all waste containers are properly labeled with "Hazardous Waste" and the chemical
contents.

3. Institutional Guidelines:

» Follow all local, state, and federal regulations for hazardous waste disposal. Consult your
institution's Environmental Health and Safety (EHS) department for specific procedures and
pickup schedules.

Visual Workflow for Safe Handling
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Workflow for Safe Handling of 2-Phenyl-2-pyrrolidin-1-ylacetamide
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Caption: Safe handling workflow from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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